Cas no 1247473-86-4 (2-(3-fluorobenzoyl)-1-methyl-1H-imidazole)

• Product Name: 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole
• CAS No: 1247473-86-4
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 4580476
• PubChem ID: 60660127
• Update Time: 2025-07-22

2-(3-fluorobenzoyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole
• Methanone, (3-fluorophenyl)(1-methyl-1H-imidazol-2-yl)-

• Inchi： 1S/C11H9FN2O/c1-14-6-5-13-11(14)10(15)8-3-2-4-9(12)7-8/h2-7H,1H3
• InChI Key： SZILLIUUSIODKS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(F)=C1)(C1N(C)C=CN=1)=O

2-(3-fluorobenzoyl)-1-methyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole

Recent Advances in the Study of 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole (CAS: 1247473-86-4)

The compound 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole (CAS: 1247473-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This small molecule, characterized by its imidazole core and fluorinated benzoyl moiety, has been investigated for its role as a modulator of various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole exhibits selective inhibition against certain kinases, which are critical targets in cancer therapy. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing its interaction with the ATP-binding site of the target kinase. This structural insight has paved the way for the design of more potent and selective derivatives.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole can modulate the activity of proteins implicated in tau aggregation, a hallmark of Alzheimer's disease. The study employed in vitro assays and molecular dynamics simulations to demonstrate the compound's ability to disrupt tau fibril formation, suggesting its potential as a therapeutic agent for tauopathies.

The synthesis and optimization of 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole have also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for the compound, utilizing a one-pot reaction strategy that improves scalability and reduces production costs. This advancement is particularly significant for industrial applications, where cost-effective synthesis is crucial for large-scale production.

Despite these promising findings, challenges remain in the development of 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to enhance its metabolic stability. Ongoing research is exploring prodrug strategies and formulation approaches to address these limitations.

In conclusion, 2-(3-fluorobenzoyl)-1-methyl-1H-imidazole (CAS: 1247473-86-4) represents a versatile scaffold with broad therapeutic potential. Recent studies have shed light on its mechanisms of action, synthetic accessibility, and applications in diverse disease areas. Future research should focus on overcoming pharmacokinetic challenges and advancing the compound through preclinical and clinical development.